2-{[6-ethyl-2-(4-methylpiperidino)-7-oxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N~1~-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[6-ethyl-2-(4-methylpiperidin-1-yl)-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H24FN5O2S2/c1-3-27-19(29)17-18(24-20(31-17)26-10-8-13(2)9-11-26)25-21(27)30-12-16(28)23-15-6-4-14(22)5-7-15/h4-7,13H,3,8-12H2,1-2H3,(H,23,28)
• InChI Key: ZAYDGUURCHKFPU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C(S2)N3CCC(CC3)C)N=C1SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H24FN5O2S2
• Molecular Weight: 461.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It includes a thiazolo[4,5-d]pyrimidine core, which is a bicyclic system containing both nitrogen and sulfur atoms. This core is substituted with various groups, including an ethyl group, a 4-methylpiperidino group, and a sulfanyl-linked N1-(4-fluorophenyl)acetamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural features. For example, its solubility would be affected by its polar groups, its stability might be influenced by the aromatic rings, and its reactivity could be determined by its functional groups.

Mechanism of Action

Mode of Action

Without specific information on the compound’s targets, it’s challenging to describe its exact mode of action. Based on its structural features, it’s plausible that the compound could bind to its target(s) and modulate their activity, leading to downstream effects .

Biochemical Pathways

The exact biochemical pathways affected by this compound are currently unknown. Given the compound’s structure, it’s possible that it could interfere with multiple pathways, depending on its specific targets .

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability, determining how much of the compound reaches its target after administration .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would depend on the compound’s specific targets and mode of action .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. Without specific information on the compound’s targets and mode of action, it’s difficult to predict how these factors might impact its activity .